3-(2-methylphenyl)[1,2,3]triazolo[1,5-a]quinazolin-5(4H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Triazoloquinazolines are a class of compounds that have been studied for their potential applications in various fields . They are known to be used in the synthesis of energetic materials and as potential inhibitors for certain types of cancer .
Synthesis Analysis
The synthesis of similar compounds, such as [1,2,4]triazolo[4,3-b][1,2,4,5]tetrazine-based energetic materials, has been reported . These compounds were synthesized effectively by using monosubstituted tetrazine or tetrazine-based fused rings as starting materials .Molecular Structure Analysis
While specific structural analysis for “3-(2-methylphenyl)[1,2,3]triazolo[1,5-a]quinazolin-5(4H)-one” is not available, similar compounds such as 1,2,4-Triazolo[4,3-c]quinazolines have been studied . These studies often involve molecular docking and pharmacokinetic studies to rationalize the binding affinities of the newly designed triazoloquinazolines .Scientific Research Applications
Synthesis and Pharmacological Potential
Several studies have focused on the synthesis of novel triazoloquinazolinone derivatives and their pharmacological investigation as potential therapeutic agents. These compounds have been explored for their H1-antihistaminic activity , indicating their potential in treating allergies by preventing histamine-induced bronchospasm in animal models. For example, derivatives like 4-(3-ethylphenyl)-1-substituted-4H-[1,2,4]triazolo[4,3-a] quinazolin-5-ones have shown significant protection against histamine-induced bronchospasm, with some compounds outperforming standard antihistamines in terms of potency and reduced sedation (Alagarsamy et al., 2009).
Antihypertensive Activity
Another area of interest is the compound's antihypertensive activity . Compounds like 3-benzyl-2-substituted-3H-[1,2,4]triazolo[5,1-b]quinazolin-9-ones have been synthesized and evaluated for their ability to lower blood pressure in spontaneously hypertensive rats, showing promising results compared to standard treatments (Alagarsamy & Pathak, 2007).
Anticancer and Antimicrobial Activities
Research has also extended into the exploration of triazoloquinazolinone derivatives for anticancer and antimicrobial activities . Novel compounds have been designed, synthesized, and tested for their efficacy in inhibiting cancer cell growth and combating microbial infections. Studies have identified certain derivatives with significant cytotoxicity against cancer cell lines and notable antimicrobial properties, opening avenues for further development into therapeutic agents (Reddy et al., 2015).
Molecular Docking Studies
Additionally, some derivatives have undergone molecular docking studies to assess their potential interactions with specific proteins, aiding in the design of compounds with targeted therapeutic effects. These studies provide insights into the molecular mechanisms by which these compounds might exert their biological activities (Wu et al., 2022).
Mechanism of Action
Properties
IUPAC Name |
3-(2-methylphenyl)-1H-triazolo[1,5-a]quinazolin-5-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H12N4O/c1-10-6-2-3-7-11(10)14-15-17-16(21)12-8-4-5-9-13(12)20(15)19-18-14/h2-9,19H,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JKWYMJCYAUGTHQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1C2=NNN3C2=NC(=O)C4=CC=CC=C43 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H12N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
276.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.